BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Nitromide
Dosage Calculation for Poultry Feed

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nitromide

Cat. No.: B1662146

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitromide (3,5-Dinitrobenzamide) is an anticoccidial agent historically used in the poultry
industry to control coccidiosis, a parasitic disease of the intestinal tract caused by protozoa of
the genus Eimeria. Effective dosage calculation is critical to ensure both the efficacy of the
treatment and the safety of the birds. These application notes provide a summary of dosage
information, detailed experimental protocols for efficacy evaluation, and a proposed mechanism
of action.

Data Presentation: Nitromide Dosage and Efficacy

The following table summarizes the reported concentrations of nitromide in poultry feed and its
corresponding efficacy against Eimeria tenella, the causative agent of cecal coccidiosis.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1662146?utm_src=pdf-interest
https://www.benchchem.com/product/b1662146?utm_src=pdf-body
https://www.benchchem.com/product/b1662146?utm_src=pdf-body
https://www.benchchem.com/product/b1662146?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Feed . .
Feed . Efficacy against
. Concentration . . Reference
Concentration (%) Eimeria tenella
(ppm)
0.0125% 125 ppm Death loss observed [1]
0.02% 200 ppm Death loss observed [1]

Prevented death loss;
~35% effective in
preventing
hemorrhage. Also a

0.025% 250 ppm [1]
component of the
combination drug
Unistat® at this

concentration.

~80% effective in
0.05% 500 ppm preventing [1]

hemorrhage

Prevented all
0.1% 1000 ppm [1]
hemorrhage

Prevented all
0.25% 2500 ppm [1]
hemorrhage

LD50 (Lethal Dose,
~0.5% ~5000 ppm ) [1]
50%) for young chicks

Experimental Protocols

This section outlines a general experimental protocol for evaluating the efficacy of nitromide in
poultry feed against an induced Eimeria infection.

Objective: To determine the effective dosage of nitromide in broiler chicken feed for the
prevention and control of coccidiosis.

Materials:
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» Daye-old broiler chicks

o Standard broiler starter feed (unmedicated)

o Nitromide (3,5-Dinitrobenzamide)

e Sporulated Eimeria tenella oocysts

e Laboratory scale feed mixer

e Housing facilities with controlled environment

e Weighing scales

o Fecal collection trays

» Microscope and McMaster counting chamber

Methodology:

e Animal Acclimation:

o Procure day-old broiler chicks and acclimate them for a period of 7 days.

o Provide ad libitum access to unmedicated starter feed and clean water.

o Monitor the health of the chicks daily.

o Experimental Groups:

o Randomly assign chicks to different experimental groups (e.g., n=10 per group).

o Include the following groups:

= Negative Control (unmedicated, uninfected)

» Positive Control (unmedicated, infected)

» Treatment Group 1 (e.g., 125 ppm Nitromide in feed, infected)
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» Treatment Group 2 (e.g., 250 ppm Nitromide in feed, infected)

» Treatment Group 3 (e.g., 500 ppm Nitromide in feed, infected)

e Feed Preparation:

o Calculate the required amount of nitromide for each treatment group based on the
desired parts per million (ppm) concentration in the feed.

o Use a laboratory scale feed mixer to ensure homogenous mixing of the nitromide into the
basal diet.

o Prepare sufficient quantities of medicated feed for the duration of the experiment.
e Infection:

o At approximately 14 days of age, orally inoculate each chick in the infected groups with a
predetermined dose of sporulated Eimeria tenella oocysts.

o Data Collection:

o Weight Gain: Record the body weight of each chick at the beginning of the treatment
period and at the end of the experiment.

o Feed Conversion Ratio (FCR): Measure the total feed intake and calculate the FCR for
each group.

o Lesion Scoring: At a specified number of days post-infection (e.g., 5-7 days), euthanize a
subset of birds from each group and score the cecal lesions on a scale of 0 to 4.

o Oocyst Shedding: Collect fecal samples from each group for several days post-infection
and determine the number of oocysts per gram of feces using a McMaster counting
chamber.

o Mortality: Record daily mortality in each group.

 Statistical Analysis:
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o Analyze the collected data using appropriate statistical methods (e.g., ANOVA) to
determine significant differences between the treatment groups and the control groups.

Signaling Pathway and Mechanism of Action

While the precise signaling pathway of nitromide (3,5-dinitrobenzamide) is not fully elucidated,
it is believed to act as a coccidiostat by interfering with the parasite's metabolic processes.
Drawing parallels with other nitro-based coccidiostats like nitrophenide, a plausible mechanism
involves the inhibition of key enzymes in the parasite's energy metabolism. Nitrophenide has
been shown to inhibit mannitol-1-phosphate dehydrogenase, a crucial enzyme in the mannitol
cycle of Eimeria tenella, which is vital for the energy-intensive process of sporulation.[2] This
disruption of energy metabolism would inhibit the development of the parasite, particularly
during its asexual and sexual reproductive stages within the host's intestinal cells.

Host Intestinal Cell

Nitromide L Eers 12 Inhibition of Parasite Inhibition of Schizont Reduced Oocyst
Metabolic Enzymes and Merozoite Development Shedding

Click to download full resolution via product page
Caption: Proposed mechanism of action for nitromide in poultry.

This proposed pathway illustrates that nitromide, upon entering the Eimeria parasite within the
host's intestinal cells, likely inhibits critical metabolic enzymes. This enzymatic inhibition
disrupts the parasite's development, particularly the formation of schizonts and merozoites,
ultimately leading to a reduction in the shedding of oocysts and control of the coccidiosis
infection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1662146#nitromide-dosage-calculation-for-poultry-
feed]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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